Cas no 73590-45-1 (5'-Desmethoxy-5'-methyl 7'-Methyl 3,5-Dimethyl Omeprazole)

• Product Name: 5'-Desmethoxy-5'-methyl 7'-Methyl 3,5-Dimethyl Omeprazole
• CAS No: 73590-45-1
• MF: C₁₆H₁₇N₃O₂S
• MW: 315.390082120895
• CID: 5722079
• Update Time: 2025-07-18

5'-Desmethoxy-5'-methyl 7'-Methyl 3,5-Dimethyl Omeprazole Chemical and Physical Properties

Names and Identifiers

• 5''-Desmethoxy-5''-methyl 7''-Methyl 3,5-Dimethyl Omeprazole
• 1H-Benzimidazole, 2-[[(4-methoxy-2-pyridinyl)methyl]sulfinyl]-5,7-dimethyl-
• -Desmethoxy-5’-Methyl3,5-DimethylOmeprazole
• -methyl7&rsquo
• 5'-Desmethoxy-5'-methyl 7'-Methyl 3,5-Dimethyl Omeprazole

• Inchi： 1S/C16H17N3O2S/c1-10-6-11(2)15-14(7-10)18-16(19-15)22(20)9-12-8-13(21-3)4-5-17-12/h4-8H,9H2,1-3H3,(H,18,19)
• InChI Key： LHPUOJPOPYBYJE-UHFFFAOYSA-N
• SMILES： C1(S(CC2=NC=CC(OC)=C2)=O)NC2=C(C)C=C(C)C=C2N=1

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 581.3±60.0 °C(Predicted)
• pka: 10.05±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Sulfinylbenzimidazoles

Additional information on 5'-Desmethoxy-5'-methyl 7'-Methyl 3,5-Dimethyl Omeprazole

Introduction to 5'-Desmethoxy-5'-methyl 7'-Methyl 3,5-Dimethyl Omeprazole and CAS No 73590-45-1

The compound CAS No 73590-45-1, chemically known as 5'-Desmethoxy-5'-methyl 7'-Methyl 3,5-Dimethyl Omeprazole, represents a significant derivative in the realm of pharmaceutical chemistry. This compound has garnered attention due to its structural and functional relevance, particularly in the context of gastric acid suppression and its potential applications in therapeutic interventions. The molecular framework of this compound is intricately designed, incorporating modifications that enhance its pharmacological profile while maintaining efficacy comparable to its parent compound, omeprazole.

In the ever-evolving landscape of drug development, derivatives of established drugs like omeprazole continue to be a focal point for research. 5'-Desmethoxy-5'-methyl 7'-Methyl 3,5-Dimethyl Omeprazole is no exception. Its synthesis involves a series of well-defined chemical transformations that underscore the precision required in pharmaceutical manufacturing. The introduction of methyl and desmethyl groups at strategic positions within the molecule contributes to its unique pharmacokinetic properties, which are critical for optimizing therapeutic outcomes.

Recent advancements in computational chemistry and molecular modeling have provided deeper insights into the binding interactions of this compound with biological targets. Studies indicate that the modifications present in 5'-Desmethoxy-5'-methyl 7'-Methyl 3,5-Dimethyl Omeprazole enhance its affinity for the H+/K+-ATPase enzyme, a key target in gastric acid reduction. This improved binding affinity translates to more potent and prolonged inhibition of acid secretion, making it a promising candidate for treating conditions such as gastroesophageal reflux disease (GERD) and peptic ulcers.

The pharmacological significance of this compound is further highlighted by its metabolic stability. Unlike some analogs that undergo rapid degradation, 5'-Desmethoxy-5'-methyl 7'-Methyl 3,5-Dimethyl Omeprazole exhibits enhanced stability under physiological conditions. This stability is attributed to the optimized substitution pattern that minimizes susceptibility to enzymatic degradation. As a result, the compound demonstrates a favorable pharmacokinetic profile, with extended half-life and reduced frequency of dosing requirements.

Preclinical studies have been instrumental in elucidating the therapeutic potential of CAS No 73590-45-1. These studies have revealed that the compound not only inhibits gastric acid secretion effectively but also exhibits minimal side effects associated with traditional proton pump inhibitors (PPIs). This is particularly noteworthy given the increasing reports of adverse effects linked to long-term use of PPIs. The unique structural features of 5'-Desmethoxy-5'-methyl 7'-Methyl 3,5-Dimethyl Omeprazole contribute to its selectivity, reducing off-target effects and improving overall patient safety.

The synthesis and characterization of this compound have also opened new avenues for research in medicinal chemistry. By understanding how specific structural modifications influence pharmacological activity, chemists can design novel derivatives with improved therapeutic profiles. The methodologies developed for synthesizing CAS No 73590-45-1 serve as a blueprint for similar compounds, fostering innovation in drug discovery.

From a regulatory perspective, the documentation and validation processes for CAS No 73590-45-1 adhere to stringent guidelines set forth by global health authorities. This ensures that the compound meets safety and efficacy standards before being considered for clinical trials and eventual market approval. The rigorous testing protocols applied during its development underscore the commitment to delivering high-quality pharmaceuticals that meet the evolving needs of patients worldwide.

In conclusion,CAS No 73590-45-1, or 5'-Desmethoxy-5'-methyl 7'-Methyl 3,5-Dimethyl Omeprazole, represents a significant advancement in the field of gastric acid suppression therapy. Its unique structural features, enhanced pharmacokinetic properties, and minimal side effect profile position it as a promising candidate for treating gastrointestinal disorders. As research continues to uncover new applications and refine synthetic methodologies,this compound is poised to play a pivotal role in future therapeutic strategies.